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Compound of Interest

Compound Name: DCG04

Cat. No.: B606991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of DCG-04, a widely used activity-based probe

for the study of papain-family cysteine proteases. It details the probe's structure, chemical

properties, and mechanism of action, along with detailed protocols for its application in

experimental settings.

Core Concepts: Structure and Chemical Properties
DCG-04 is a biotinylated, epoxide-containing small molecule designed to irreversibly bind to

the active site of papain-like cysteine proteases, also known as cathepsins. Its structure is

tripartite, consisting of a biotin affinity tag for detection and purification, a peptide scaffold that

provides specificity, and an epoxide electrophilic "warhead" that covalently modifies the active

site cysteine of the target enzyme.

Physicochemical and Structural Data
The following table summarizes the key chemical and physical properties of DCG-04.
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Property Value

Chemical Formula C₄₃H₆₆N₈O₁₁S

Exact Mass 902.4572

Molecular Weight 903.11

Elemental Analysis
C: 57.19%, H: 7.37%, N: 12.41%, O: 19.49%, S:

3.55%

Synonyms DCG-04, CD-892

Target Class
Papain-family cysteine proteases (Cathepsins

B, C, H, J, K, L, S, V, X)

Functional Groups Biotin, Epoxide, Peptide (Leu-Tyr)

Mechanism of Action
DCG-04 functions as a mechanism-based irreversible inhibitor. The peptide portion of the

probe directs it to the active site of papain-like cysteine proteases. Once in the active site, the

catalytic cysteine residue of the protease attacks the epoxide ring of DCG-04. This results in

the formation of a stable, covalent thioether bond, effectively and irreversibly inactivating the

enzyme. The biotin tag then allows for the detection and isolation of the labeled proteases.
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Mechanism of DCG-04 Action

Enzyme Active Site DCG-04 Probe

Active Cysteine Protease
(with catalytic Cys-SH)

Irreversible Covalent Complex
(Protease-DCG-04 Adduct)

Nucleophilic attack by Cys-SH on epoxide

DCG-04
(Biotin-Peptide-Epoxide)

Binding to active site
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Experimental Workflow for DCG-04 Based Proteomics

Prepare Cell Lysate

Label with DCG-04

Affinity Purification
(Streptavidin Beads)

SDS-PAGE

In-Gel Digestion
(Trypsin)

LC-MS/MS Analysis

Protein Identification
and Quantification
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Role of Cathepsins in Antigen Presentation

Antigen Presenting Cell (APC)

Antigen Uptake
(Phagocytosis/Endocytosis)

Phagosome

Phagolysosome

Lysosome
(contains active Cathepsins)

Fusion

MHC Class II Processing

Antigen Degradation by Cathepsins

Peptide Loading onto MHC II

Presentation on Cell Surface

T-Cell Activation
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To cite this document: BenchChem. [An In-depth Technical Guide to DCG-04: Structure,
Chemical Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606991#dcg04-structure-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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